Cas no 2252-62-2 (2-4-(trifluoromethyl)phenylpropan-2-ol)

2-(4-(Trifluoromethyl)phenyl)propan-2-ol is a fluorinated aromatic alcohol with a tertiary alcohol functional group, offering unique chemical properties due to the presence of the electron-withdrawing trifluoromethyl substituent. This compound is valued for its stability and reactivity in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group enhances lipophilicity and metabolic resistance, making it useful in drug design. Its tertiary alcohol structure allows for further derivatization, enabling applications in catalysis and intermediates for complex molecular frameworks. The compound’s well-defined structure and purity make it a reliable building block for research and industrial processes.
2-4-(trifluoromethyl)phenylpropan-2-ol structure
2252-62-2 structure
Product Name:2-4-(trifluoromethyl)phenylpropan-2-ol
CAS No:2252-62-2
MF:C10H11F3O
MW:204.188953638077
MDL:MFCD00096200
CID:250262
PubChem ID:2777617
Update Time:2025-08-03

2-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a,a-dimethyl-4-(trifluoromethyl)-
    • 2-(4-(Trifluoromethyl)phenyl)-2-propanol
    • 2-[4-(trifluoromethyl)phenyl]propan-2-ol
    • 4-(Trifluoromethyl)phenyl dimethyl carbinol
    • [4-(trifluoromethyl)phenyl]dimethylcarbinol
    • 2-(4-(trifluoromethyl)phenyl)propan-2-ol
    • 2-(p-Trifluormethyl-phenyl)-propan-2-ol
    • 2-<4-(trifluoromethyl)phenyl>-2-propanol
    • 4-(2-hydroxyprop-2-yl)benzotrifluoride
    • 2-4-(trifluoromethyl)phenylpropan-2-ol
    • A816242
    • 4-trifluoromethyl-alpha,alpha-dimethylbenzyl alcohol
    • DTXSID00380591
    • CS-0077617
    • 2-(4-(trifluoromethyl)-phenyl)-2-propanol
    • 7,7,7-Trifluoro-p-cymen-8-ol
    • 4-(trifluoromethyl)phenyl dimethylcarbinol
    • EN300-1937605
    • FS-1209
    • SCHEMBL1536352
    • 2252-62-2
    • MFCD00096200
    • 2-[4-(trifluoromethyl)phenyl]-2-propanol
    • FT-0634169
    • AKOS009158450
    • a,a-Dimethyl-p-(trifluoromethyl)benzyl alcohol
    • DB-045942
    • [4-(Trifluoromethyl)phenyl]dimethylcarbinol, 2-[4-(Trifluoromethyl)phenyl]propan-2-ol, 4-(2-Hydroxyprop-2-yl)benzotrifluoride
    • alpha,alpha-Dimethyl-4-(trifluoromethyl)benzyl alcohol
    • MDL: MFCD00096200
    • Inchi: 1S/C10H11F3O/c1-9(2,14)7-3-5-8(6-4-7)10(11,12)13/h3-6,14H,1-2H3
    • InChI Key: MKBAAKBUZIREBE-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C)(C)O)(F)F

Computed Properties

  • Exact Mass: 204.07600
  • Monoisotopic Mass: 204.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • PSA: 20.23000
  • LogP: 2.93280

2-4-(trifluoromethyl)phenylpropan-2-ol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-4-(trifluoromethyl)phenylpropan-2-ol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-4-(trifluoromethyl)phenylpropan-2-ol Pricemore >>

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Additional information on 2-4-(trifluoromethyl)phenylpropan-2-ol

Comprehensive Overview of 2-4-(Trifluoromethyl)phenylpropan-2-ol (CAS No. 2252-62-2): Properties, Applications, and Industry Insights

2-4-(Trifluoromethyl)phenylpropan-2-ol (CAS No. 2252-62-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group (-CF3) enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules. This compound is often referenced in scientific literature under synonyms such as α,α-dimethyl-4-(trifluoromethyl)benzenemethanol, highlighting its relevance in specialty chemistry.

In recent years, the demand for fluorinated compounds like 2-4-(trifluoromethyl)phenylpropan-2-ol has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in how the CF3 moiety influences binding affinity in target proteins, a topic frequently searched in platforms like Google Scholar and PubMed. Common queries include "role of trifluoromethyl in drug design" and "synthetic routes for CAS 2252-62-2," reflecting the compound's industrial and academic significance.

The synthesis of 2-4-(trifluoromethyl)phenylpropan-2-ol typically involves Grignard reactions or reduction of corresponding ketones, with yields optimized through catalysis. Its physicochemical properties—such as a melting point range of 45–48°C and solubility in organic solvents—are critical for formulation scientists. These characteristics align with trending discussions on "green chemistry alternatives" and "solvent-free synthesis," addressing environmental concerns in chemical manufacturing.

Beyond pharmaceuticals, CAS 2252-62-2 finds niche applications in material science, particularly in designing fluorinated polymers with enhanced durability. This intersects with popular searches like "high-performance materials with CF3 groups," underscoring its multidisciplinary utility. Regulatory agencies classify it as non-hazardous under standard handling conditions, though proper lab protocols (e.g., PPE use) are recommended—a point emphasized in safety-focused queries.

Innovations in continuous flow chemistry have further streamlined the production of 2-4-(trifluoromethyl)phenylpropan-2-ol, reducing waste and energy consumption. Such advancements resonate with the "sustainable chemical processes" trend, a hot topic among ESG (Environmental, Social, Governance)-driven enterprises. Analytical techniques like HPLC and NMR ensure purity, a priority for buyers searching "CAS 2252-62-2 purity standards."

In conclusion, 2-4-(trifluoromethyl)phenylpropan-2-ol exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across industries, coupled with evolving synthetic methodologies, positions it as a compound of enduring relevance. Future research may explore its potential in biocatalysis or electronic materials, areas gaining traction in scientific forums and patent filings.

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